Cas no 92976-81-3 (4-Dimethylaminopyridinium Bromide Perbromide)

• Product Name: 4-Dimethylaminopyridinium Bromide Perbromide
• CAS No: 92976-81-3
• MF: C₇H₁₁Br₃N₂
• MW: 362.887639284134
• MDL: MFCD00043439
• CID: 801084
• PubChem ID: 87568256
• Update Time: 2025-06-22

4-Dimethylaminopyridinium Bromide Perbromide Chemical and Physical Properties

Names and Identifiers

• 4-DIMETHYLAMINOPYRIDINIUM BROMIDE PERBROMIDE
• 4-(Dimethylamino)pyridine tribromide
• 4-(Dimethylamino)pyridine bromide perbromide
• CID 131863682
• 4-DIMETHYLAMINOPYRIDINE HYDROBROMIDE PERBROMIDE
• 4-(DIMETHYLAMINO)PYRIDINIUM TRIBROMIDE
• 4-DIMETHYLAMINOPYRIDINIUM BROMIDE PERBROMIDE 97+%
• 4-DimethylaminopyridiniumBromidePerbromide>4-DIMETHYLAMINOPYRIDINIUM BROMIDE PERBROMIDE ISO 9001：2015 REACH
• SKL176
• AKOS030528530
• 4-(Dimethylamino)pyridine tribromide, 97%
• FT-0699715
• BS-18254
• 4-DIMETHYLAMINOPYRIDINIUMBROMIDEPERBROMIDE
• 92976-81-3
• N,N-dimethylpyridin-4-amine;molecular bromine;hydrobromide
• N,N-dimethylpyridin-4-amine dibromine hydrobromide
• D84248
• N,N-dimethylpyridin-4-amine compound with dibromine (1:1) hydrobromide
• YYMYHCVIDRMBTB-UHFFFAOYSA-N
• DMAP dibromine hydrobromide
• 4-Dimethylaminopyridinium Bromide Perbromide

• MDL： MFCD00043439
• Inchi： 1S/C7H10N2.Br2.BrH/c1-9(2)7-3-5-8-6-4-7;1-2;/h3-6H,1-2H3;;1H
• InChI Key： YYMYHCVIDRMBTB-UHFFFAOYSA-N
• SMILES： BrBr.Br.N(C)(C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 359.84700
• Monoisotopic Mass: 359.84724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.1

Experimental Properties

• Color/Form: Dark yellow powder
• Melting Point: 130.0 to 133.0 deg-C
• Solubility: almost transparency in Methanol
• PSA: 16.13000
• LogP: 3.79690
• Solubility: Not determined

4-Dimethylaminopyridinium Bromide Perbromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R34
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Dimethylaminopyridinium Bromide Perbromide

4-Dimethylaminopyridinium Bromide Perbromide: A Comprehensive Overview

The compound with CAS No. 92976-81-3, commonly referred to as 4-Dimethylaminopyridinium Bromide Perbromide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is notable for its unique structural properties and its potential applications in advanced chemical processes. In this article, we will delve into the structural characteristics, physical properties, and the latest research findings related to 4-Dimethylaminopyridinium Bromide Perbromide, providing a comprehensive understanding of its significance in modern chemistry.

4-Dimethylaminopyridinium Bromide Perbromide is a brominated derivative of pyridine, a heterocyclic aromatic compound. The presence of the dimethylamino group at the 4-position of the pyridine ring imparts unique electronic properties to the molecule, making it highly reactive in certain chemical transformations. The bromide and perbromide functionalities further enhance its versatility, enabling it to participate in a wide range of reactions, including nucleophilic substitutions and radical-mediated processes. Recent studies have highlighted its role as an efficient catalyst in asymmetric synthesis, where it facilitates the formation of chiral centers with high enantioselectivity.

One of the most intriguing aspects of 4-Dimethylaminopyridinium Bromide Perbromide is its ability to act as a precursor for the synthesis of advanced materials. Researchers have demonstrated that this compound can be used to generate novel carbon frameworks with tailored electronic properties, which hold promise for applications in energy storage and electronics. For instance, recent experiments have shown that when subjected to controlled thermal decomposition, 4-Dimethylaminopyridinium Bromide Perbromide yields carbon nanomaterials with exceptional conductivity and stability. These materials are being explored for use in next-generation batteries and sensors.

In addition to its role in materials science, 4-Dimethylaminopyridinium Bromide Perbromide has also found applications in medicinal chemistry. Its ability to act as a template for the construction of bioactive molecules has made it a valuable tool in drug discovery. A study published in 2023 revealed that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential as a lead compound for developing new therapeutic agents. Furthermore, its use as an intermediate in the synthesis of complex natural products has been documented, underscoring its importance in natural product chemistry.

The synthesis of 4-Dimethylaminopyridinium Bromide Perbromide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and improving scalability. For example, the use of transition metal catalysts has been shown to accelerate key steps in the synthesis process, making large-scale production more feasible.

From an environmental perspective, understanding the behavior of 4-Dimethylaminopyridinium Bromide Perbromide in various media is crucial for assessing its potential impact on ecosystems. Studies have indicated that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to evaluate its long-term persistence in different environmental compartments. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards and minimize ecological risks.

In conclusion, 4-Dimethylaminopyridinium Bromide Perbromide (CAS No. 92976-81-3) stands out as a versatile and multifaceted chemical entity with significant implications across diverse fields. Its unique structural features, coupled with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern chemical science. As research continues to uncover new possibilities for this compound, it is poised to make even greater contributions to innovation and discovery.